2-Methylbutylamine
Cat. No. B1361350
:
96-15-1
M. Wt: 87.16 g/mol
InChI Key: VJROPLWGFCORRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642801B2
Procedure details
To a solution of (+/−)-2-methylbutylamine (10 g, 115 mmol) in tetrahydrofuran (80 mL) was slowly added a solution of 1,3-propane sultone (13.5 g, 109 mmol) in THF (20 mL). The mixture was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid material was collected by filtration, washed with acetone (2×30 mL). The solid was suspended 95% Acetone/EtOH (200 mL). The suspension was stirred at room temperature for 5 minutes. The solid product was collected by filtration, and dried in a vacuum oven (50° C.), to afford compound DS (17.6 g, 78%). 1H NMR (D2O, 500 MHz) δ ppm 3.07 (t, 2H, J=7.8 Hz), 2.93 (m, 3H), 2.76 (m, 1H), 2.01 (m, 2H), 1.67 (m, 1H), 1.30 (m, 1H), 1.09 (m, 1H), 0.81 (d, 3H, J=6.8 Hz), 0.77 (t, 3H, J=6.8 Hz). 13C NMR (D2O, 125 MHz) δ ppm 53.48, 48.13, 46.92, 31.96, 26.38, 21.29, 16.11, 10.19. ES-MS 210 (M+1).
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]([CH2:5][CH3:6])[CH2:3][NH2:4].[CH2:7]1[CH2:13][S:10](=[O:12])(=[O:11])[O:9][CH2:8]1>O1CCCC1>[CH3:1][CH:2]([CH2:5][CH3:6])[CH2:3][NH:4][CH2:8][CH2:7][CH2:13][S:10]([OH:12])(=[O:11])=[O:9]
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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|
Type
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reactant
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|
Smiles
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CC(CN)CC
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|
Name
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|
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Quantity
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13.5 g
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|
Type
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reactant
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Smiles
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C1COS(=O)(=O)C1
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|
Name
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|
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Quantity
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80 mL
|
|
Type
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solvent
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|
Smiles
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O1CCCC1
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|
Name
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|
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Quantity
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20 mL
|
|
Type
|
solvent
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|
Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 2 hours
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Duration
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2 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid material was collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with acetone (2×30 mL)
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STIRRING
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Type
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STIRRING
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|
Details
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The suspension was stirred at room temperature for 5 minutes
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|
Duration
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5 min
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid product was collected by filtration
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CUSTOM
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Type
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CUSTOM
|
|
Details
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dried in a vacuum oven (50° C.)
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CUSTOM
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Type
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CUSTOM
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|
Details
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to afford compound DS (17.6 g, 78%)
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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CC(CNCCCS(=O)(=O)O)CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
